Cas no 490039-71-9 (3,6-Diiodophthalonitrile)

3,6-Diiodophthalonitrile is a halogenated phthalonitrile derivative characterized by the presence of iodine atoms at the 3 and 6 positions of the phthalonitrile core. This compound is primarily utilized as a key intermediate in the synthesis of advanced materials, including phthalocyanines and other heterocyclic frameworks. The iodine substituents enhance its reactivity in cross-coupling reactions, making it valuable for constructing complex molecular architectures. Its high purity and stability under controlled conditions ensure consistent performance in research and industrial applications. The compound's structural properties also lend themselves to applications in optoelectronics and catalysis, where precise functionalization is critical. Proper handling and storage are recommended due to its sensitivity to light and moisture.
3,6-Diiodophthalonitrile structure
3,6-Diiodophthalonitrile structure
Product name:3,6-Diiodophthalonitrile
CAS No:490039-71-9
MF:C8H2N2I2
MW:379.923
CID:2652293
PubChem ID:11111682

3,6-Diiodophthalonitrile Chemical and Physical Properties

Names and Identifiers

    • 3,6-Diiodophthalonitrile
    • CS-0379237
    • 3,6-diiodobenzene-1,2-dicarbonitrile
    • SCHEMBL24196688
    • G64527
    • 490039-71-9
    • 3,6-diiodophthalonitrile
    • Inchi: InChI=1S/C8H2I2N2/c9-7-1-2-8(10)6(4-12)5(7)3-11/h1-2H
    • InChI Key: GLPULVKOAFQYMA-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C(=C1I)C#N)C#N)I

Computed Properties

  • Exact Mass: 379.83074g/mol
  • Monoisotopic Mass: 379.83074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6Ų
  • XLogP3: 2.7

3,6-Diiodophthalonitrile Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI KAI SHU HUA XUE Technology Co., Ltd.
CL2303736-500mg
3,6-diiodo-1,2-benzenedicarbonitrile
490039-71-9 95%
500mg
¥2000 2023-11-08
1PlusChem
1P024I2R-250mg
3,6-Diiodophthalonitrile
490039-71-9 95%
250mg
$123.00 2023-12-17
Aaron
AR024IB3-100mg
3,6-Diiodophthalonitrile
490039-71-9 95%
100mg
$76.00 2025-02-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1449907-250mg
3,6-Diiodophthalonitrile
490039-71-9 98%
250mg
¥œůȂœ 2023-07-25
Ambeed
A1520265-250mg
3,6-Diiodophthalonitrile
490039-71-9 95%
250mg
$135.0 2025-02-25
Ambeed
A1520265-100mg
3,6-Diiodophthalonitrile
490039-71-9 95%
100mg
$80.0 2025-02-25
Ambeed
A1520265-1g
3,6-Diiodophthalonitrile
490039-71-9 95%
1g
$363.0 2025-02-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1449907-1g
3,6-Diiodophthalonitrile
490039-71-9 98%
1g
¥ƚŤȂȬ 2023-07-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1449907-100mg
3,6-Diiodophthalonitrile
490039-71-9 98%
100mg
¥ƊDzȂ 2023-07-25
1PlusChem
1P024I2R-100mg
3,6-Diiodophthalonitrile
490039-71-9 95%
100mg
$73.00 2023-12-17

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